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Compound of Interest

Compound Name: Ammonium potassium tartrate

CAS No.: 1114-14-3

Cat. No.: B3364203

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ammonium
potassium tartrate. Due to the limited availability of specific quantitative data for this double

salt in readily accessible literature, this document focuses on available qualitative information,

solubility data of closely related tartrate compounds for reference, and detailed experimental

protocols for determining solubility.

Introduction to Ammonium Potassium Tartrate
Ammonium potassium tartrate, with the chemical formula KNH₄C₄H₄O₆, is a double salt of

tartaric acid. It is a white, crystalline substance.[1] General chemical literature describes it as

being highly soluble in water, a characteristic that makes it suitable for various applications in

the food and pharmaceutical industries, as well as in analytical chemistry.[1] Like many salts,

its solubility is expected to increase with elevated temperatures.[1]
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As of the latest literature review, specific quantitative solubility data for ammonium potassium
tartrate in various solvents is not readily available. However, to provide a frame of reference,

the following tables summarize the solubility of the closely related compound, ammonium

tartrate, and another double tartrate salt, antimony potassium tartrate.

It is crucial to note that the following data is for related compounds and should be used as an

estimation or for comparative purposes only.

Table 1: Solubility of Ammonium Tartrate ((NH₄)₂C₄H₄O₆) in Water

Temperature (°C) Solubility ( g/100 mL)

20 38.65

60 46.52

Source: Based on data for a closely related compound.[2]

Table 2: Solubility of Antimony Potassium Tartrate (K₂Sb₂(C₄H₂O₆)₂) in Various Solvents

Solvent Temperature (°C) Solubility ( g/100 mL)

Water 0 8.3

Water 20 8.0

Water 100 35.9

Glycerol 15.5 5.5

Alcohol - Insoluble

Source: Data for a related double tartrate salt.[3][4][5][6][7]

Experimental Protocols for Solubility Determination
The following section details a standard methodology for determining the solubility of a

compound such as ammonium potassium tartrate. The gravimetric method is a reliable and

widely used technique for this purpose.
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Gravimetric Method for Determining Equilibrium
Solubility
This method involves preparing a saturated solution of the compound, separating the dissolved

solute from the undissolved solid, and then determining the mass of the dissolved solute by

evaporating the solvent.

Materials and Equipment:

Ammonium potassium tartrate

Solvent of interest (e.g., deionized water, ethanol, methanol)

Analytical balance

Temperature-controlled shaker or water bath

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Beakers and flasks

Pipettes

Oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of ammonium potassium tartrate to a known volume of the

solvent in a sealed container. The presence of undissolved solid is essential to ensure

saturation.

Place the container in a temperature-controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached.
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Separation of Saturated Solution:

Once equilibrium is achieved, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-heated or pre-cooled pipette to maintain the temperature.

Filter the collected supernatant using a syringe filter to remove any remaining solid

particles.

Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish.

Transfer a known volume of the clear, filtered saturated solution into the pre-weighed

evaporating dish.

Reweigh the evaporating dish with the solution to determine the mass of the solution.

Carefully evaporate the solvent in an oven at a temperature below the decomposition point

of ammonium potassium tartrate.

Once the solvent is fully evaporated, cool the dish in a desiccator and weigh it.

Repeat the drying and weighing steps until a constant mass is obtained.

Calculation of Solubility:

The mass of the dissolved solute is the final constant mass of the evaporating dish minus

the initial mass of the empty dish.

The mass of the solvent is the mass of the solution minus the mass of the dissolved

solute.

Solubility can then be expressed in various units, such as grams of solute per 100 mL of

solvent or grams of solute per 100 g of solvent.

Visualization of Experimental Workflow
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The following diagram illustrates the logical steps involved in the gravimetric determination of

solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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potassium-tartrate-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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